Cas no 1222996-05-5 (endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 1222996-05-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD17214354
• CID: 2094521
• PubChem ID: 50999080
• Update Time: 2025-06-10

endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3-endo)-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• (1S,5S)-8-tert-Boc-8-azabicyclo-[3.2.1]octane-3-carboxylic acid
• endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• (3-endo)-8-Azabicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester
• (1R,3s,5S)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• exo-1-Boc-azabicyclo-[3.2.1]octane-3-carboxylic acid
• DTXSID90679401
• SCHEMBL2671358
• (1R,5S)-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• (1R,5S)-8-tert-Butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• (1R,3R,5S)-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• SCHEMBL2454540
• exo-8-Boc-azabicyclo[3.2.1]octane-3-carboxylic acid
• exo-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylicacid
• AS-33419
• EX-A8333E
• exo-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• BBL103033
• 280762-00-7
• 1222996-05-5
• AS-51215
• EN300-7359040
• 8-(1,1-Dimethylethyl) (3-exo)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• EXO-8-BOC-8-AZABICYCLO[3.2.1]OCTANE-3-CARBOXYLIC ACID
• XYB99605
• exo-1-boc-azabicyclo[3.2.1]octane-3-carboxylic acid
• EN300-6474424
• AKOS025402572
• (1R,5S)-8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• 8-azabicyclo[3.2.1]octane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester, (3-endo)-
• 8-Azabicyclo[3.2.1]octane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) ester, (3-exo)-
• Z1505697996
• (3-exo)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• AKOS026674351
• MFCD17214354
• exo-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• STL556842
• (1R,3r,5S)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• SCHEMBL1574376
• HKXICUDOIXLKLJ-PBINXNQUSA-N
• (1R,3S,5S)-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• P12144
• exo-8-Boc-8-azabicyclo(3.2.1)octane-3-carboxylic acid
• rac-(1R,3R,5S)-8-((tert-butoxy)carbonyl)-8-azabicyclo(3.2.1)octane-3-carboxylic acid
• rac-(1R,3R,5S)-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• 849-552-1
• 851-728-8

• MDL： MFCD17214354
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-9-4-5-10(14)7-8(6-9)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8?,9-,10+
• InChI Key： HKXICUDOIXLKLJ-PBINXNQUSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H]2CC(C(=O)O)C[C@H]1CC2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.0±35.0 °C at 760 mmHg
• Flash Point: 187.3±25.9 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid

Comprehensive Overview of endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1222996-05-5)

The compound endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1222996-05-5) is a highly specialized bicyclic organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety, makes it a valuable intermediate in the synthesis of complex drug candidates. Researchers and chemists frequently search for this compound due to its role in peptide coupling reactions, prodrug development, and medicinal chemistry optimization.

In recent years, the demand for Boc-protected intermediates like endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. The compound's azabicyclo[3.2.1]octane scaffold is particularly noteworthy, as it mimics tropane alkaloids, which are pivotal in designing neurologically active compounds. This structural similarity has led to its exploration in CNS drug discovery, a hot topic in modern pharmacology.

One of the most frequently asked questions about CAS No. 1222996-05-5 revolves around its solubility and stability under various conditions. Studies indicate that the carboxylic acid group enhances its solubility in polar solvents, while the Boc group provides stability during synthetic manipulations. These properties are critical for high-throughput screening and automated synthesis platforms, which are increasingly adopted in AI-driven drug discovery pipelines.

Another area of interest is the compound's role in green chemistry. With growing emphasis on sustainable synthesis, researchers are investigating catalyst-free reactions and microwave-assisted techniques to derivatize endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid efficiently. Such methods align with the 12 Principles of Green Chemistry, a trending topic in academic and industrial circles.

From a commercial perspective, CAS No. 1222996-05-5 is often listed in catalogs of fine chemical suppliers specializing in pharmaceutical building blocks. Its pricing and availability are influenced by factors like purity grade (e.g., HPLC ≥98%) and custom synthesis options. These details are crucial for procurement teams in biotech startups and large-scale API manufacturers.

In summary, endo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid represents a nexus of structural complexity, pharmaceutical utility, and synthetic versatility. As the scientific community continues to explore its potential, this compound remains a subject of both academic curiosity and industrial relevance, particularly in the context of next-generation drug design and sustainable chemical processes.